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Executive Summary & Scaffold Significance
In modern medicinal chemistry and organic synthesis, 5-Methoxy-2H-chromene-3-
carbaldehyde (CAS: 57543-41-6) has emerged as a highly versatile and privileged building

block. The architectural brilliance of this scaffold lies in its orthogonal reactivity: the methoxy

group at the C-5 position acts as a strong electron-donating moiety, enriching the electron

density of the benzopyran ring, while the C-3 formyl group paired with the C-2/C-3 double bond

creates a highly reactive α,β-unsaturated Michael acceptor.

This dual reactivity allows the molecule to undergo a wide array of chemical transformations,

including Knoevenagel condensations, Friedlander annulations, and pyrazole cyclizations.

Consequently, it serves as a critical intermediate in the synthesis of complex heterocyclic

libraries, particularly in the development of antimicrobial, anti-inflammatory, and anticancer

agents 1.
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Physicochemical Profiling
Summarized below are the core physicochemical properties that dictate the handling and

reactivity of this intermediate.

Table 1: Physicochemical Properties of 5-Methoxy-2H-chromene-3-carbaldehyde

Property Value

Chemical Name 5-Methoxy-2H-chromene-3-carbaldehyde

CAS Number 57543-41-6

Molecular Formula C₁₁H₁₀O₃

Molecular Weight 190.20 g/mol

Appearance Light yellow to off-white crystalline solid

Reactive Sites
Aldehyde (-CHO), α,β-unsaturated double bond,

Methoxy-activated aromatic ring

Mechanistic Pathways & Synthetic Versatility
The synthetic utility of 5-Methoxy-2H-chromene-3-carbaldehyde is defined by its ability to act

as a central hub for divergent synthesis. The formyl group is highly susceptible to nucleophilic

attack by primary amines and hydrazines, while the adjacent double bond is primed for

intramolecular cyclization.

5-Methoxy-2H-chromene-3-carbaldehyde
(Core Scaffold)

Pyrazole Derivatives
(via Hydrazine Hydrate)

 Hydrazine, EtOH, Reflux

Chromeno-pyridines
(via Friedlander Condensation)

 Active Methylene, Catalyst

Coumarin-Hybrids
(via Knoevenagel Condensation)

 Diethyl malonate, Piperidine

Schiff Bases / Hydrazones
(via Arylamines)

 Anilines, Acetic Acid/TFA
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Caption: Downstream synthetic pathways utilizing 5-Methoxy-2H-chromene-3-carbaldehyde.

Experimental Protocols (Self-Validating Workflows)
As a best practice in synthetic methodology, every protocol must be treated as a self-validating

system where physical changes and intermediate monitoring dictate the progression of the

workflow.

Protocol A: Synthesis of the Scaffold via Vilsmeier-
Haack Formylation
The most efficient method for synthesizing 3-formylchromones is the Vilsmeier-Haack reaction

2. This one-pot reaction involves the formylation and cyclization of a substituted 2-

hydroxyacetophenone (or flavanone) using a Vilsmeier reagent generated in situ.
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1. Vilsmeier Reagent Prep
(DMF + POCl3 at 0-5 °C)

2. Precursor Addition
(5-Methoxy-chromanone)

 Dropwise, maintain <15 °C

3. Formylation & Cyclization
(Stir at 50-60 °C)

 Heat to drive cyclization

4. Reaction Quenching
(Ice-water & Neutralization)

 Hydrolyze iminium salt

5. Product Isolation
(Vacuum Filtration & Wash)

 Precipitate crude product

6. Final Purification
(Recrystallization from EtOH)

 Remove water-soluble impurities
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Caption: Workflow for the Vilsmeier-Haack synthesis of 5-Methoxy-2H-chromene-3-
carbaldehyde.

Step-by-Step Methodology:

Reagent Preparation: In a flame-dried round-bottom flask under an inert atmosphere, cool

anhydrous N,N-dimethylformamide (DMF) (3.0 eq) to 0–5 °C. Add phosphorus oxychloride

(POCl₃) (3.0 eq) dropwise.

Causality: The formation of the chloromethyleneiminium ion (Vilsmeier reagent) is highly

exothermic. Maintaining low temperatures prevents the violent decomposition of the

reagent into dimethylamine byproducts.

Substrate Addition: Dissolve the 5-methoxy precursor (1.0 eq) in a minimal amount of

anhydrous DMF and add it dropwise to the Vilsmeier reagent, strictly maintaining the internal

temperature below 15 °C.

Cyclization: Gradually heat the reaction mixture to 50–60 °C and stir for 2–4 hours.

Causality: While formylation occurs readily at lower temperatures, elevated thermal energy

is required to overcome the activation barrier for the subsequent intramolecular

cyclization.

In-Process Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using

Hexane:EtOAc (7:3). The reaction is complete when the starting material spot disappears

and a distinct, lower Rf UV-active spot emerges.

Quenching & Isolation: Cool the mixture to room temperature and pour it slowly over crushed

ice with vigorous stirring.

Causality: The ice-water quench rapidly hydrolyzes the intermediate iminium salt to the

target aldehyde while precipitating the hydrophobic chromene product.

Purification: Collect the solid by vacuum filtration, wash thoroughly with cold deionized water

to remove residual phosphoric acid, and recrystallize from absolute ethanol.

Protocol B: Synthesis of Pyrazole-Fused Chromenes
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Hydrazine derivatives react with the formyl group to create pyrazole-substituted chromones,

which are highly valued in drug discovery 3.

Step-by-Step Methodology:

Reaction Setup: Dissolve 5-Methoxy-2H-chromene-3-carbaldehyde (1.0 eq) in absolute

ethanol (40 mL per 0.01 mol).

Nucleophile Addition: Add hydrazine hydrate (1.2 eq) dropwise at room temperature.

Reflux: Heat the reaction mixture to reflux (approx. 78 °C) for 3–6 hours.

Causality: Hydrazine acts as a bis-nucleophile. The primary amine attacks the formyl

group to form a Schiff base (hydrazone). Reflux conditions provide the energy required for

the secondary nitrogen to undergo an intramolecular Michael-type addition to the α,β-

unsaturated double bond, yielding the closed pyrazole ring.

Isolation: Allow the mixture to cool to room temperature. Pour into a beaker containing

crushed ice and dilute HCl.

Causality: The acidic quench neutralizes unreacted hydrazine and facilitates the

precipitation of the pyrazole derivative. Filter and wash with water.

Protocol C: Knoevenagel Condensation for Coumarin
Hybrids
The formyl group acts as an excellent electrophile for Knoevenagel condensations with active

methylene compounds 4.

Step-by-Step Methodology:

Reaction Setup: Combine 5-Methoxy-2H-chromene-3-carbaldehyde (1.0 eq) and diethyl

malonate (1.1 eq) in dichloromethane or ethanol.

Catalysis: Add catalytic piperidine (0.1 eq).
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Causality: Piperidine acts as an organocatalyst. It is preferred over stronger inorganic

bases (like NaOH) because it efficiently deprotonates the active methylene to form a

resonance-stabilized carbanion without causing base-catalyzed degradation or ring-

opening of the chromene scaffold.

Stirring: Stir at room temperature for 4–8 hours, monitoring by TLC. The Knoevenagel adduct

typically yields a highly fluorescent spot under 365 nm UV light.

Isolation: Remove the solvent under reduced pressure and purify via silica gel column

chromatography.

Quantitative Data & Optimization Parameters
To ensure reproducibility across different laboratory environments, the following optimization

parameters should be adhered to when utilizing this intermediate. Careful optimization of

temperature is crucial to prevent the loss of the formyl group or degradation 5.

Table 2: Optimization Parameters for Downstream Reactions

Reaction Type
Reagents /
Catalysts

Optimal
Solvent

Temp (°C)
Typical Yield
(%)

Pyrazole

Annulation

Hydrazine

Hydrate

Ethanol / Acetic

Acid
78 (Reflux) 65 - 85

Knoevenagel

Condensation

Active Methylene

+ Piperidine

Dichloromethane

/ EtOH
25 - 80 70 - 90

Schiff Base

Formation

Primary Anilines

+ TFA

Methanol /

DMSO
65 - 130 60 - 84

Troubleshooting Guide
Issue: Incomplete cyclization during Vilsmeier-Haack.

Cause: Inactive Vilsmeier reagent due to moisture contamination.
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Solution: Ensure strictly anhydrous conditions. Use freshly opened/distilled POCl₃ and dry

DMF.

Issue: Tar formation or dark product color during pyrazole synthesis.

Cause: Overheating or the presence of excess hydrazine leading to side-reactions and

decomposition.

Solution: Strictly control equivalence (1.2 eq max), avoid excessive heating, and purify the

crude product using column chromatography rather than simple recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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